Cas no 288401-48-9 (2,4-dichloro-6-(2-phenyl-1h-pyrazol-3-ylidene)cyclohexa-2,4-dien-1-one)

• Product Name: 2,4-dichloro-6-(2-phenyl-1h-pyrazol-3-ylidene)cyclohexa-2,4-dien-1-one
• CAS No: 288401-48-9
• MF: C₁₅H₁₀Cl₂N₂O
• MW: 305.15870141983
• CID: 1437419
• PubChem ID: 136179191
• Update Time: 2025-04-20

2,4-dichloro-6-(2-phenyl-1h-pyrazol-3-ylidene)cyclohexa-2,4-dien-1-one Chemical and Physical Properties

Names and Identifiers

• 2,4-dichloro-6-(2-phenyl-1h-pyrazol-3-ylidene)cyclohexa-2,4-dien-1-one
• 2,4-dichloro-6-(1-phenyl-1H-pyrazol-5-yl)phenol
• CTK4G2234
• AG-E-93314
• KB-225551
• 5-(3,5-DICHLORO-2-HYDROXYPHENYL)-1-PHENYLPYRAZOLE
• 2,4-dichloro-6-(1-phenyl-1H-pyrazol-5-yl)phenol; CTK4G2234; AG-E-93314; KB-225551; 5-(3,5-DICHLORO-2-HYDROXYPHENYL)-1-PHENYLPYRAZOLE;
• 288401-48-9
• 2,4-DICHLORO-6-(2-PHENYLPYRAZOL-3-YL)PHENOL
• DTXSID40695479
• AK-198/09541049
• 2,4-Dichloro-6-(2-phenyl-1,2-dihydro-3H-pyrazol-3-ylidene)cyclohexa-2,4-dien-1-one

• Inchi： 1S/C15H10Cl2N2O/c16-10-8-12(15(20)13(17)9-10)14-6-7-18-19(14)11-4-2-1-3-5-11/h1-9,20H
• InChI Key： YYVVIVSCGKUPSY-UHFFFAOYSA-N
• SMILES： ClC1=CC(=CC(=C1O)C1=CC=NN1C1C=CC=CC=1)Cl

Computed Properties

• Exact Mass: 304.01700
• Monoisotopic Mass: 304.017
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 554
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 4.5
• Topological Polar Surface Area: 38Ų

Experimental Properties

• PSA: 38.05000
• LogP: 4.55170